Cas no 2171447-86-0 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid
• CAS No: 2171447-86-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6405073
• PubChem ID: 165824861
• Update Time: 2025-10-25

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid
• 2171447-86-0
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,4-trimethylpentanamido]pentanoic acid
• EN300-1576273

• Inchi： 1S/C28H36N2O5/c1-6-18(15-24(31)32)29-26(33)28(4,5)25(17(2)3)30-27(34)35-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,17-18,23,25H,6,15-16H2,1-5H3,(H,29,33)(H,30,34)(H,31,32)/t18-,25?/m0/s1
• InChI Key： PZFIKYRBMVFAPN-CPFIQGLUSA-N
• SMILES： O(C(NC(C(C)C)C(C(N[C@H](CC(=O)O)CC)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid

Research Brief on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid and Its Relevance to CAS 2171447-86-0

In recent years, the compound (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, often associated with the CAS number 2171447-86-0, is a key intermediate in peptide synthesis and drug development. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the trimethylpentanamido moiety, make it a versatile building block for the synthesis of complex peptides and peptidomimetics.

Recent studies have focused on optimizing the synthesis and application of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy in solid-phase peptide synthesis (SPPS), where it was used to enhance the yield and purity of peptide chains. The study highlighted the compound's stability under standard SPPS conditions and its compatibility with various coupling reagents, making it a valuable tool for researchers.

Another significant advancement involves the use of this compound in the development of targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry explored its incorporation into peptide-drug conjugates (PDCs). The researchers found that the (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid moiety improved the pharmacokinetic properties of the conjugates, including enhanced solubility and prolonged circulation time in vivo. This finding opens new avenues for the design of more effective therapeutics, particularly in oncology.

Furthermore, the compound's role in the synthesis of macrocyclic peptides has been investigated. A recent preprint on bioRxiv detailed its use in the construction of constrained peptides, which are promising candidates for modulating protein-protein interactions. The study reported that the incorporation of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid into the peptide backbone facilitated the formation of stable macrocycles with improved binding affinity to target proteins.

In conclusion, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,4-trimethylpentanamidopentanoic acid (CAS 2171447-86-0) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and beyond, underscoring its versatility and importance in the field. Future research is expected to further explore its potential in novel therapeutic strategies and biotechnological applications.